Cas no 103833-72-3 ((2R)-2-(2-oxopyrrolidin-1-yl)butanoic acid)

• Product Name: (2R)-2-(2-oxopyrrolidin-1-yl)butanoic acid
• CAS No: 103833-72-3
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• MDL: MFCD13151944
• CID: 62419
• PubChem ID: 11600747
• Update Time: 2025-04-18

(2R)-2-(2-oxopyrrolidin-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• Levetiracetam acid
• (R)-alpha-Ethyl-2-oxo-1-pyrrolidineacetic acid
• Levetiracetin acid
• (R)-2-(2-oxopyrrolidin-1-yl)butyric acid
• Levetiracetam Carboxylic Acid
• (R)-α-Ethyl-2-oxo-1-Pyrrolidineacetic acid
• (2R)-2-(2-oxopyrrolidin-1-yl)butanoic acid
• (.alpha.R)-.alpha.-ethyl-2-oxo-1-Pyrrolidineacetic acid
• (R)-alpha-Ethyl-2-oxo-1-pyrrolidineacetic acid (LevetiracetaM acid)
• Levetiracetam acid, (R)-
• A800815
• SCHEMBL2079098
• tert-butyl?4-acetylpiperidine-1-carboxylate
• (R)-Etiracetam Acid
• Q27262117
• 1-Pyrrolidineacetic acid, alpha-ethyl-2-oxo-, (alphaR)-
• (2R)-2-(2-oxidanylidenepyrrolidin-1-yl)butanoic acid
• (R)-2-(2-Oxopyrrolidin-1-yl)butanoic acid
• (2r)-2-(2-oxo-pyrrolidin-1-yl)-butanoic acid
• AMY405
• J-001044
• 2-(2-Oxopyrrolidin-1-yl)butanoic acid, (2R)-
• (2R)-2-(2-oxo-1-pyrrolidinyl)butanoic acid
• 5GFJ8QXZ6J
• DTXSID30146081
• UNII-5GFJ8QXZ6J
• IODGAONBTQRGGG-ZCFIWIBFSA-N
• 1-PYRROLIDINEACETIC ACID, .ALPHA.-ETHYL-2-OXO-, (.ALPHA.R)-
• 103833-72-3
• (alphaR)-alpha-Ethyl-2-oxo-1-pyrrolidineacetic Acid; (R)-alpha-Ethyl-2-oxo-1-pyrrolidineacetic Acid; (alphaR)-alpha-Ethyl-2-oxo-1-pyrrolidineacetic Acid

• MDL： MFCD13151944
• Inchi： 1S/C8H13NO3/c1-2-6(8(11)12)9-5-3-4-7(9)10/h6H,2-5H2,1H3,(H,11,12)/t6-/m1/s1
• InChI Key： IODGAONBTQRGGG-ZCFIWIBFSA-N
• SMILES： O=C1CCCN1[C@@H](C(=O)O)CC

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.227
• Melting Point: 124-126 ºC
• Boiling Point: 371 ºC
• Flash Point: 178 ºC
• PSA: 57.61000
• LogP: 0.40990
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

(2R)-2-(2-oxopyrrolidin-1-yl)butanoic acid Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives